3-Butyl-5-nitro-benzothiophene

• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol
• IUPAC Name: 3-butyl-5-nitro-1-benzothiophene
• InChI: InChI=1S/C12H13NO2S/c1-2-3-4-9-8-16-12-6-5-10(13(14)15)7-11(9)12/h5-8H,2-4H2,1H3
• InChI Key: VXNGJSSINJEJJZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CSC2=C1C=C(C=C2)[N+](=O)[O-]

Description

3-Butyl-5-nitro-benzothiophene is a useful research compound. Its molecular formula is C12H13NO2S and its molecular weight is 235.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.6 g of Cu are heated to 210° C. under N2 for 20 minutes and, after cooling, 110 g of quinoline and 27.9 g of 3-butyl-5-nitro-2-benzothiophenecarboxylic acid are added. The mixture is heated to 180° C., whilst stirring, until the evolution of CO2 has ended. After cooling, the reaction mass is decanted off with CH2Cl2, the quinoline is washed out by shaking with 20% strength HCl and the organic phase is washed, dried and purified on Al2O3. Melting point: 82°-83° C.